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Compound of Interest

Compound Name:
3-Fluoro-2-iodoaniline

hydrochloride

Cat. No.: B040847 Get Quote

An In-depth Technical Guide to 3-Fluoro-2-
iodoaniline Hydrochloride
This guide provides a comprehensive overview of 3-Fluoro-2-iodoaniline hydrochloride, a

halogenated aniline derivative. It is intended for researchers, scientists, and professionals in

the field of drug development and chemical synthesis. This document outlines the compound's

chemical structure, nomenclature, and key physicochemical properties.

Chemical Structure and IUPAC Name
The foundational structure is 3-fluoro-2-iodoaniline, an aniline ring substituted with a fluorine

atom at the third position and an iodine atom at the second position relative to the amino group.

The hydrochloride salt is formed by the protonation of the amino group.

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 3-

fluoro-2-iodoaniline;hydrochloride.

Chemical Structure of 3-Fluoro-2-iodoaniline:
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Physicochemical Properties
A summary of the key quantitative data for 3-Fluoro-2-iodoaniline and its hydrochloride salt is

presented below for easy comparison.

Property
3-Fluoro-2-
iodoaniline

3-Fluoro-2-
iodoaniline
hydrochloride

Reference

CAS Number 706752-99-0 122455-37-2 [1][2][3][4][5]

Molecular Formula C₆H₅FIN C₆H₆ClFIN [1][3][5]

Molecular Weight 237.01 g/mol 273.48 g/mol [1]

Physical Form Solid Solid

Purity min 95% 97% [5]

Storage Temperature Room Temperature
2-8°C, inert

atmosphere

Logical Relationship Diagram
The following diagram illustrates the simple acid-base reaction forming the hydrochloride salt

from the parent aniline compound.
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Formation of the hydrochloride salt.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 3-Fluoro-2-iodoaniline
hydrochloride are proprietary to chemical suppliers. However, a general synthetic approach

would involve the direct reaction of 3-Fluoro-2-iodoaniline with hydrochloric acid in a suitable

solvent.

Safety Information
The compound is classified with GHS07 pictogram, indicating it may cause skin irritation, eye

irritation, or respiratory irritation. Hazard statements include H302+H312+H332 (Harmful if

swallowed, in contact with skin or if inhaled), H315 (Causes skin irritation), H319 (Causes

serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures

include avoiding breathing dust/fume/gas/mist/vapors/spray and using protective

gloves/protective clothing/eye protection/face protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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